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Clarification on "Trivertal"

According to the scientific literature, "Trivertal" is the common name for a 95/5 mixture of cis and trans

2,4-dimethyl-3-cyclohexenecarboxaldehyde [1]. It is described as "a common fragrance and flavor material

produced in bulk quantities" and is used in scientific research as a precursor for synthesizing catalysts, not as

a drug candidate [1]. Therefore, no clinical trials or related protocols for Trivertal as a pharmaceutical agent

exist.

Application Notes on Modern Clinical Trial Design

Although I cannot provide specifics on Trivertal, the following general overview of modern clinical trial

designs can serve as a reference for your work. The table below summarizes three advanced design types that

are highly relevant for drug development in precision medicine [2].

Trial
Design

Core Principle Typical Application Key Advantage

Basket
Trial

Tests a single drug on different
diseases sharing a common

molecular biomarker [2].

Oncology (e.g., same
genetic mutation across

different cancer types)
[2].

Efficiently evaluates a
targeted therapy's effect

across multiple patient
populations [2].
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Trial
Design

Core Principle Typical Application Key Advantage

Umbrella
Trial

Tests multiple drugs or

interventions on different
subgroups of patients with the

same disease [2].

A specific cancer type

with multiple genetic
subtypes, each receiving

a different targeted
therapy [2].

Allows for parallel

evaluation of multiple
treatments within a single

disease, accelerating
matching of therapy to

patient [2].

Platform
Trial

Dynamically tests multiple

interventions against a control
for a disease, allowing arms to

be added or dropped based on
interim results [2].

Ongoing studies in areas

like oncology and
infectious diseases [2].

Flexibility and efficiency;

adapts to new evidence to
quickly identify effective or

ineffective treatments [2].

Experimental Protocol and Workflow

For a basket trial, which is a common design under the master protocol framework, the workflow from

patient screening to analysis can be visualized as follows. This diagram outlines the key stages involved.
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The key methodological steps involved are:

Patient Screening and Biomarker Testing: Patients are enrolled and their tumors are sequenced to
identify a specific, pre-defined molecular alteration (e.g., a gene mutation) that is the target of the

investigational drug [2].
Stratification and Intervention: Patients whose diseases (regardless of cancer type) harbor the

target biomarker are grouped into a single "basket" and receive the same targeted therapy [2].
Response Evaluation and Analysis: The efficacy of the drug is evaluated separately within each

basket. The primary outcome is often the objective response rate within the biomarker-defined group
[2].

How to Proceed with Your Research
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Since "Trivertal" is not a pharmaceutical, you may need to clarify your research objective:

If you are developing a new drug, you will need to search for clinical trial designs using the drug's
specific name or mechanism of action.

If you are studying the compound "Trivertal" itself, your research would fall under pre-clinical
chemistry (e.g., catalyst synthesis, process optimization), not clinical trials [1]. The provided

experimental details would relate to its use in synthesizing carbene ligands for catalysis [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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